103-28-6

Benzyl isobutyrate

In Stock

• CAS RN:
• 103-28-6

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-9(2)11(12)13-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3

• InChIKey:
• UIKJRDSCEYGECG-UHFFFAOYSA-N

• Phenylmethyl 2-methylpropanoate, also known as benzyl 2-methyl propionate or benzyl isobutanoate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Phenylmethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, phenylmethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). Phenylmethyl 2-methylpropanoate is a sweet, fruity, and jasmine tasting compound that can be found in alcoholic beverages, fruits, and spearmint. This makes phenylmethyl 2-methylpropanoate a potential biomarker for the consumption of these food products.

2-(1H-indol-3-yl)-N-(3-methyl-1-(4-(p-tolyl)thiazol-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide

Usually In Stock

• CAS RN:
• 1019103-28-6

• Formula:
• C24H19N5O2S

• InChI:
• InChI=1S/C24H19N5O2S/c1-14-7-9-16(10-8-14)20-13-32-24(26-20)29-21(11-15(2)28-29)27-23(31)22(30)18-12-25-19-6-4-3-5-17(18)19/h3-13,25H,1-2H3,(H,27,31)

• InChIKey:
• JWKHFAPIICZFMQ-UHFFFAOYSA-N

• 2-(1H-indol-3-yl)-N-(3-methyl-1-(4-(p-tolyl)thiazol-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C24H19N5O2S and its molecular weight is 441.5 g/mol. The purity is usually 95%.

(R)-5,7-difluorochroman-4-amine

Usually In Stock

• CAS RN:
• 1213103-28-6

• Formula:
• C9H9F2NO

• InChI:
• InChI=1S/C9H9F2NO/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4,7H,1-2,12H2/t7-/m1/s1

• InChIKey:
• ZJGYMNXLPZADME-SSDOTTSWSA-N

• (R)-5,7-difluorochroman-4-amine is a useful research compound. Its molecular formula is C9H9F2NO and its molecular weight is 185.174. The purity is usually 95%.

RO5487624

• CAS RN:
• 1399103-28-6

• Formula:
• C16H25ClN2O3S

• InChI:
• InChI=1S/C16H25ClN2O3S/c1-15(2)7-12(20)8-16(3,9-15)10-19-11-4-5-13(17)14(6-11)23(18,21)22/h4-6,12,19-20H,7-10H2,1-3H3,(H2,18,21,22)/t12-,16-/m0/s1

• InChIKey:
• C[C@]1(CC(C)(C[C@@H](C1)O)C)CNC2=CC=C(Cl)C(S(=O)(N)=O)=C2

• RO5487624 is an inhibitor of Influenza A HA-Mediated Fusion. RO5487624 is also a close analogue of RO5464466 with pharmacokinetic properties suitable for in vivo efficacy studies displayed a protective effect on mice that were lethally challenged with influenza H1N1 virus.